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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B611945 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for the handling of (R)-ZINC-3573, a selective Mas-related G protein-

coupled receptor X2 (MRGPRX2) agonist used in pain and itch research.[1] The following

procedural guidance outlines operational and disposal plans to foster a secure and productive

research environment.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (R)-ZINC-3573 is not publicly available, a

comprehensive PPE plan is crucial for minimizing exposure and ensuring personal safety. The

following recommendations are based on general laboratory safety protocols for handling solid,

non-volatile chemical compounds of unknown toxicity.

Core PPE Requirements:

Eye Protection: Chemical safety goggles should be worn at all times in the laboratory to

protect against splashes or airborne particles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn to protect skin and clothing.
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Respiratory Protection: While (R)-ZINC-3573 is a solid, a respirator may be necessary if

there is a risk of aerosolization, such as during weighing or solution preparation. The specific

type of respirator should be determined by a risk assessment.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling (R)-ZINC-3573 from the moment it arrives in the laboratory

is critical for safety and maintaining the integrity of the compound.

Receiving and Storage:

Upon receipt, the container should be inspected for any damage or leaks. The compound

should be stored in a cool, dry, and well-ventilated area, away from incompatible materials. For

long-term storage, refer to the supplier's recommendations.

Preparation of Solutions:

All handling of the solid compound, including weighing and preparation of stock solutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure. Use

appropriate tools and techniques to avoid generating dust.

Disposal Plan
Proper disposal of (R)-ZINC-3573 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance. As a zinc-containing

compound, specific disposal procedures for zinc waste should be followed.

Waste Segregation and Collection:

Solid Waste: Unused (R)-ZINC-3573 powder and any materials contaminated with the solid

(e.g., weigh boats, contaminated gloves) should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing (R)-ZINC-3573 should be collected in a separate, sealed,

and labeled hazardous waste container. Do not mix with other chemical waste streams

unless compatibility has been confirmed.

Disposal Procedure:
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All waste containing (R)-ZINC-3573 must be disposed of as hazardous chemical waste through

your institution's environmental health and safety (EHS) office. Follow all local, state, and

federal regulations for hazardous waste disposal. General guidance for zinc waste suggests

that it should not be disposed of down the drain.[2]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative information for the

storage of (R)-ZINC-3573.

Parameter Value Source

Storage Temperature (Solid) -20°C [1]

Storage Temperature (in

DMSO)
-20°C

Experimental Workflow
The following diagram illustrates the recommended workflow for the safe handling and disposal

of (R)-ZINC-3573.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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